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Introduction

Cholecystokinin (26-33) (free acid), also known as cholecystokinin octapeptide (CCK-8), is

the predominant and most biologically active form of cholecystokinin in the central nervous

system.[1][2] As a widely distributed neuropeptide, CCK-8 is implicated in a variety of

physiological and pathological processes in the brain, making it a critical tool for neuroscience

research.[3] It exerts its effects through two G-protein coupled receptor subtypes: CCK-A (or

CCK1) and CCK-B (or CCK2), with the latter being the predominant receptor in the brain.[2][4]

This document provides detailed application notes and experimental protocols for the use of

CCK-8 in neuroscience research, targeting researchers, scientists, and drug development

professionals.

Applications in Neuroscience Research

CCK-8 is a versatile tool for investigating several key areas of neuroscience:

Anxiety and Panic Disorder Models: Administration of CCK-8, and more potently its C-

terminal fragment CCK-4, is a well-established method for inducing anxiety and panic-like
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symptoms in both animal models and humans.[5][6][7] This effect is primarily mediated by

the activation of CCK-B receptors, which are densely expressed in brain regions critical for

fear and anxiety processing, such as the amygdala, hippocampus, and prefrontal cortex.[5]

This makes CCK-8 an invaluable pharmacological tool for studying the neurobiology of

anxiety and for screening novel anxiolytic compounds.[6]

Satiety and Feeding Behavior: CCK-8 is a key regulator of food intake.[8][9] Released from

the small intestine after a meal, it acts on CCK-A receptors on vagal afferent fibers, which in

turn signal to the hindbrain to promote satiation and reduce meal size.[8] Exogenous

administration of CCK-8 is used to study the mechanisms of satiety and to investigate

potential anti-obesity therapeutics.[8][10]

Learning and Memory: CCK-8 has been shown to modulate cognitive processes, although its

precise role is complex.[1][2] Both CCK-A and CCK-B receptors are found in high

concentrations in the hippocampus, a brain region essential for memory formation.[1] Some

studies suggest that CCK-A receptor activation may enhance memory, while CCK-B receptor

activation could have amnestic effects.[2] Intraperitoneal injections of CCK-8 have been

shown to improve spatial memory in rats.[11]

Dopamine Regulation: CCK-8 coexists with dopamine in mesolimbic and nigrostriatal

neurons and acts as a potent modulator of dopaminergic neurotransmission.[4][12] It can

have excitatory effects on dopamine neurons and facilitate the actions of dopamine in brain

regions like the nucleus accumbens.[12][13][14] This interaction is crucial for understanding

reward, motivation, and the pathophysiology of disorders like schizophrenia and addiction.

Quantitative Data
The following tables summarize key quantitative data for the use of CCK-8 in neuroscience

research.

Table 1: Receptor Binding Affinities of Cholecystokinin-8 (CCK-8)
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Ligand Receptor Subtype
Inhibitory Constant
(IC50/Ki)

Species/Tissue

CCK-8 CCK-A ~2 nM (IC50) Human

CCK-8 CCK-B ~2 nM (IC50) Human

CCK-8 CCK-A 0.28 nM (Ki) Human

CCK-8 CCK-A 1.32 nM (IC50) Human

CCK-8 CCK-A 120 ± 27 nM (Kd)
Rat (Receptor

Fragment)[15]

Note: Lower IC50/Ki/Kd values indicate higher binding affinity.[5]

Table 2: Effective Dosages of Cholecystokinin-8 (CCK-8) in Rodent Behavioral Models

Application Species
Route of
Administration

Dosage
Observed
Effect

Anxiety/Emotion

al State
Rat

Intracerebral

(Nucleus

Accumbens)

3 fmol

Increased

emotionality

(Elevated Plus

Maze)[16]

Exploration/Loco

motion
Rat

Intracerebral

(Nucleus

Accumbens)

1 fmol - 100 pmol

Hypoexploration

(Four-Hole Box)

[17]

Learning &

Memory
Rat

Intraperitoneal

(IP)
1.6 µg/kg

Enhanced

retention of

platform location

(Morris Water

Maze)[11]

Satiety/Feeding Mouse
Intraperitoneal

(IP)
200 nmol/kg

Reduction in

food intake[9]

Satiety/Satiation Rat
Intraperitoneal

(IP)

0.45 - 3.6

nmol/kg

Reduced meal

size[8]
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Experimental Protocols
Protocol 1: Induction of Anxiety-Like Behavior in Rodents using CCK-8

This protocol describes the induction of an anxiety-like state in rats or mice using systemic

administration of CCK-8, followed by assessment in the Elevated Plus Maze (EPM), a standard

test for anxiety.

Materials:

Cholecystokinin (26-33) (free acid) (CCK-8)

Sterile Saline (0.9% NaCl)

Vehicle solution (e.g., sterile saline)

Male Wistar rats (250-300g) or C57BL/6 mice (8-12 weeks old)

Elevated Plus Maze apparatus

Video tracking software for behavioral analysis

Procedure:

Animal Acclimation: House animals in a controlled environment (12:12h light:dark cycle,

22±2°C) for at least one week before the experiment. Handle the animals for 2-3 days prior

to testing to reduce handling stress.

CCK-8 Preparation: Prepare a stock solution of CCK-8 in sterile saline. On the day of the

experiment, dilute the stock solution to the final desired concentration (e.g., 1.6 µg/kg for

rats) with saline.[11] The vehicle control group will receive an equivalent volume of saline.

Administration: Administer the CCK-8 solution or vehicle via intraperitoneal (IP) injection at a

volume of 5-10 ml/kg body weight.[10]

Behavioral Testing: 15-30 minutes after the injection, place the animal at the center of the

Elevated Plus Maze, facing an open arm. Allow the animal to explore the maze for 5

minutes. Record the session using a video camera mounted above the maze.
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Data Collection: Using the video tracking software, score the following parameters:

Time spent in the open arms

Time spent in the closed arms

Number of entries into the open arms

Number of entries into the closed arms

Total distance traveled (as a measure of general locomotor activity)

Data Analysis: An anxiogenic effect of CCK-8 is indicated by a significant decrease in the

time spent and the number of entries into the open arms compared to the vehicle-treated

group. Analyze data using an appropriate statistical test (e.g., Student's t-test or ANOVA).

Protocol 2: In Vitro Whole-Cell Patch-Clamp Recording of Neuronal Response to CCK-8

This protocol details how to measure changes in the electrical activity of individual neurons in

response to CCK-8 application using brain slices.[18]

Materials:

Acute brain slices (e.g., from rat or mouse hippocampus or amygdala)

Artificial cerebrospinal fluid (aCSF), continuously bubbled with 95% O2 / 5% CO2

Internal solution for patch pipettes

Cholecystokinin (26-33) (free acid) (CCK-8)

Patch-clamp recording rig (microscope, micromanipulators, amplifier, digitizer)

Data acquisition and analysis software (e.g., pCLAMP)

Procedure:

Brain Slice Preparation: Prepare 300-400 µm thick brain slices from a juvenile rat or mouse

using a vibratome in ice-cold, oxygenated aCSF. Allow slices to recover in oxygenated aCSF
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at room temperature for at least 1 hour before recording.

Recording Setup: Transfer a slice to the recording chamber on the microscope stage and

continuously perfuse with oxygenated aCSF at a rate of 2-3 ml/min.

Neuron Identification: Identify target neurons (e.g., pyramidal neurons in the amygdala) using

DIC optics.

Whole-Cell Configuration: Approach a neuron with a glass pipette (3-7 MΩ resistance) filled

with internal solution. Apply gentle suction to form a gigaohm seal and then a brief pulse of

negative pressure to rupture the membrane and achieve the whole-cell configuration.[18]

Baseline Recording: Record baseline neuronal activity for 5-10 minutes. This can be done in

current-clamp mode to measure membrane potential and firing rate, or in voltage-clamp

mode to measure synaptic currents.[18]

CCK-8 Application: Switch the perfusion to an aCSF solution containing the desired

concentration of CCK-8 (e.g., 10-100 nM). Record the neuronal response for the duration of

the application (5-10 minutes).[18]

Washout: Switch the perfusion back to the control aCSF and record for another 10-15

minutes to observe any recovery of the neuronal activity to baseline levels.[18]

Data Analysis: Analyze changes in resting membrane potential, action potential frequency,

and synaptic current amplitude and frequency before, during, and after CCK-8 application.

[13][18] An excitatory effect would be observed as membrane depolarization and an

increased firing rate.[13]

Signaling Pathways and Experimental Workflows
Diagram 1: CCK-B Receptor Signaling Pathway

The following diagram illustrates the primary signaling cascade initiated by the activation of the

CCK-B receptor, which is coupled to Gq/11 and Gβγ proteins.[3][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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